Cas no 102489-37-2 (Acetylenedicarboxamide)
Acetylenedicarboxamide structure
Product Name:Acetylenedicarboxamide
CAS No:102489-37-2
MF:C4H4N2O2
MW:112.086760520935
CID:2354814
Update Time:2023-08-07
Acetylenedicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- Cellocidin
- 2-Butynediamide
- Lenamycin
- but-2-ynediamide
- Aquamycin
- Renamycin
- Acetylene dicarboxamide
- Acetylenedicarboxylic acid diamide
- Acetylendicarbonsaeureamid
- Acetylendicarbonsaeureamid [German]
- NSC65381
- 1K327HA41T
- WLN: ZV1UU1VZ
- Acetylendicarboxamid
- NCIMech_000799
- But-2-ynedioic acid diamide
- JBTGHKUTYAMZEZ-UHFFFAOYSA-N
- NSC38643
- CC
- Acetylenedicarboxamide
-
- Inchi: 1S/C4H4N2O2/c5-3(7)1-2-4(6)8/h(H2,5,7)(H2,6,8)
- InChI Key: JBTGHKUTYAMZEZ-UHFFFAOYSA-N
- SMILES: O=C(C#CC(N)=O)N
- BRN: 1756134
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 165
- Topological Polar Surface Area: 86.2
Experimental Properties
- Density: 1.41g/cm3
- Melting Point: 179 °C
- Boiling Point: 294°C at 760 mmHg
- Flash Point: 131.6°C
- Refractive Index: 1.56
Acetylenedicarboxamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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